2-aminoquinoline-6-carboxylic acid hydrochloride
Overview
Description
2-Aminoquinoline-6-carboxylic acid hydrochloride, also known as AQCH, is a synthetic compound that is used in a variety of scientific research applications. It is a white crystalline solid that is soluble in water and is relatively stable under normal conditions. AQCH is used in a variety of scientific research applications, such as drug synthesis, enzyme inhibition, and protein folding. It is also used in laboratory experiments to study the biochemical and physiological effects of different compounds.
Scientific Research Applications
2-aminoquinoline-6-carboxylic acid hydrochloride has a wide range of scientific research applications. It is used in the synthesis of various organic compounds, such as drugs, pesticides, and dyes. It is also used to study the biochemical and physiological effects of different compounds. It has been used to study the mechanism of action of drugs, enzymes, and proteins. In addition, it has been used to study the folding and unfolding of proteins, as well as the inhibition of enzymes.
Mechanism of Action
2-aminoquinoline-6-carboxylic acid hydrochloride works by binding to the active site of an enzyme, which prevents the enzyme from binding to its substrate. This inhibits the enzyme from catalyzing the reaction and prevents the substrate from being converted into the desired product.
Biochemical and Physiological Effects
This compound has been used to study the biochemical and physiological effects of different compounds. It has been used to study the effects of drugs on the body, as well as the effects of different hormones and enzymes. It has also been used to study the effects of environmental toxins on the body.
Advantages and Limitations for Lab Experiments
2-aminoquinoline-6-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. It is relatively stable under normal conditions and is soluble in water. It is also relatively inexpensive and can be easily synthesized. However, there are some limitations to using this compound in laboratory experiments. It is toxic and can be hazardous if not handled properly. In addition, it can be difficult to purify the compound and the purity of the compound can vary depending on the synthesis method used.
Future Directions
There are several potential future directions for 2-aminoquinoline-6-carboxylic acid hydrochloride research. One potential direction is to explore the use of this compound in drug synthesis. Another potential direction is to explore the use of this compound as an enzyme inhibitor. Additionally, this compound could be used to study the biochemical and physiological effects of different compounds, as well as the effects of environmental toxins on the body. Finally, this compound could be used to study the folding and unfolding of proteins.
Synthesis Methods
2-aminoquinoline-6-carboxylic acid hydrochloride is synthesized by reacting 2-amino-6-chloropyridine with phosphorous oxychloride. The reaction is carried out in an inert atmosphere and the reaction is typically carried out at temperatures ranging from -5 to -20 °C. The reaction produces a white crystalline solid, which is then purified by recrystallization. The purity of the compound can be determined by thin-layer chromatography or high-performance liquid chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-aminoquinoline-6-carboxylic acid hydrochloride involves the conversion of 2-nitroaniline to 2-aminoquinoline-6-carboxylic acid, followed by the formation of the hydrochloride salt.", "Starting Materials": [ "2-nitroaniline", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 2-nitroaniline to 2-aminoquinoline-6-carboxylic acid using sodium hydroxide and ethanol", "Step 2: Acidification of the reaction mixture with hydrochloric acid to form the hydrochloride salt of 2-aminoquinoline-6-carboxylic acid", "Step 3: Isolation and purification of the product" ] } | |
CAS RN |
2710723-22-9 |
Molecular Formula |
C10H9ClN2O2 |
Molecular Weight |
224.6 |
Purity |
95 |
Origin of Product |
United States |
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